4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]-N-isopropyl-4-oxobutanamide

• IUPAC Name: 4-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-4-oxo-N-propan-2-ylbutanamide
• InChI: InChI=1S/C19H24FN3O3/c1-12(2)21-17(24)5-6-18(25)23-9-7-13(8-10-23)19-15-4-3-14(20)11-16(15)26-22-19/h3-4,11-13H,5-10H2,1-2H3,(H,21,24)
• InChI Key: WATVZHLQRHPIFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CCC(=O)N1CCC(CC1)C2=NOC3=C2C=CC(=C3)F
• Molecular Formula: C19H24FN3O3
• Molecular Weight: 361.4 g/mol

Description

4-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]-N-isopropyl-4-oxobutanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "FLB 457" and is classified as a dopamine D2/D3 receptor antagonist. In

Mechanism of Action

FLB 457 functions as a dopamine D2/D3 receptor antagonist by binding to the dopamine receptors and preventing the activation of downstream signaling pathways. This results in a decrease in dopamine signaling, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FLB 457 are primarily related to its ability to modulate dopamine signaling. FLB 457 has been shown to reduce dopamine release and alter dopamine receptor density in various regions of the brain. This can have a variety of effects on behavior, cognition, and motor function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of FLB 457 for lab experiments is its high potency and specificity for dopamine D2/D3 receptors. This makes it a valuable tool for studying the role of dopamine in various neurological disorders. However, one of the limitations of FLB 457 is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving FLB 457. One area of interest is the role of dopamine in various psychiatric disorders such as depression and anxiety. FLB 457 may also have potential applications in the development of new treatments for addiction and other neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of FLB 457 and its potential for off-target effects.

Synthesis Methods

The synthesis of FLB 457 involves the reaction of 6-fluoro-1,2-benzisoxazole-3-carboxylic acid with N-isopropyl-4-(4-piperidinyl)-4-oxobutanamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMA) at room temperature. The resulting product is then purified using various chromatographic techniques to obtain a pure form of FLB 457.

Scientific Research Applications

FLB 457 has been extensively studied for its potential applications in scientific research. One of the primary applications of FLB 457 is in the field of neuroscience. FLB 457 has been shown to be a potent dopamine D2/D3 receptor antagonist, which makes it a valuable tool for studying the role of dopamine in various neurological disorders such as schizophrenia, Parkinson's disease, and addiction.